Cas no 1289026-43-2 (5-chloro-N-hydroxypyridine-2-carboxamide)

• Product Name: 5-chloro-N-hydroxypyridine-2-carboxamide
• CAS No: 1289026-43-2
• MF: C₆H₅ClN₂O₂
• MW: 172.569100141525
• CID: 5207484
• PubChem ID: 64397582
• Update Time: 2025-06-08

5-chloro-N-hydroxypyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-hydroxypyridine-2-carboxamide
• 5-Chloro-N-hydroxypicolinamide
• 2-Pyridinecarboxamide, 5-chloro-N-hydroxy-

• Inchi： 1S/C6H5ClN2O2/c7-4-1-2-5(8-3-4)6(10)9-11/h1-3,11H,(H,9,10)
• InChI Key： BDBAUDVZZZYNJK-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(NO)=O)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 154
• XLogP3: 0.6
• Topological Polar Surface Area: 62.2

Additional information on 5-chloro-N-hydroxypyridine-2-carboxamide

5-Chloro-N-hydroxypyridine-2-carboxamide (CAS No. 1289026-43-2): An Emerging Compound in Medicinal Chemistry

5-Chloro-N-hydroxypyridine-2-carboxamide (CAS No. 1289026-43-2) is a promising compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, also known as 5-chloro-N-hydroxypyridine-2-carboxamide, is a derivative of pyridine and features a chlorine atom and a hydroxylamine group, which contribute to its distinct chemical and biological characteristics.

The chemical structure of 5-chloro-N-hydroxypyridine-2-carboxamide consists of a pyridine ring with a chlorine substituent at the 5-position and an N-hydroxyamide group at the 2-position. This arrangement provides the molecule with several key features, including enhanced solubility, stability, and reactivity. These properties make it an attractive candidate for various pharmaceutical applications, particularly in the development of new drugs targeting specific biological pathways.

Recent research has focused on the potential of 5-chloro-N-hydroxypyridine-2-carboxamide as an inhibitor of specific enzymes involved in disease pathways. One notable area of interest is its ability to inhibit histone deacetylases (HDACs), which are enzymes that play a crucial role in epigenetic regulation and have been implicated in various diseases, including cancer and neurodegenerative disorders. Studies have shown that 5-chloro-N-hydroxypyridine-2-carboxamide can effectively inhibit HDAC activity, leading to changes in gene expression that may have therapeutic benefits.

In addition to its HDAC inhibitory properties, 5-chloro-N-hydroxypyridine-2-carboxamide has also been investigated for its anti-inflammatory effects. Inflammatory responses are central to many chronic diseases, and compounds that can modulate these responses are of great interest. Research has demonstrated that 5-chloro-N-hydroxypyridine-2-carboxamide can reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in both in vitro and in vivo models. This suggests that it may have potential as an anti-inflammatory agent for the treatment of conditions such as arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 5-chloro-N-hydroxypyridine-2-carboxamide have also been studied to assess its suitability for drug development. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and exhibits good bioavailability. It is metabolized primarily by the liver, with the major metabolites being excreted via urine and feces. These characteristics suggest that 5-chloro-N-hydroxypyridine-2-carboxamide could be developed into an orally available drug with a manageable dosing regimen.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-chloro-N-hydroxypyridine-2-carboxamide in human subjects. Early phase I trials have shown promising results, with the compound demonstrating good tolerability and a favorable safety profile at various dose levels. Phase II trials are planned to further investigate its therapeutic potential in specific disease indications.

In conclusion, 5-chloro-N-hydroxypyridine-2-carboxamide (CAS No. 1289026-43-2) is a promising compound with a range of potential applications in medicinal chemistry. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full therapeutic potential, it is likely that this compound will play an important role in the advancement of new treatments for various diseases.